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Compound of Interest

Compound Name: CYM5442 hydrochloride

Cat. No.: B10768975 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and a comprehensive protocol for the

preparation of a stock solution of CYM5442 hydrochloride in dimethyl sulfoxide (DMSO).

CYM5442 hydrochloride is a potent and selective agonist for the sphingosine-1-phosphate

receptor 1 (S1P1), a G protein-coupled receptor involved in a variety of cellular processes,

including lymphocyte trafficking, endothelial barrier function, and neuroprotection. Accurate

preparation of stock solutions is critical for obtaining reliable and reproducible experimental

results.

Physicochemical Properties and Solubility
CYM5442 hydrochloride is a white to off-white solid. It is soluble in DMSO, with a maximum

concentration of 100 mM.[1][2][3] Key physicochemical data are summarized in the table

below.
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Property Value Source

Molecular Weight 445.94 g/mol [2][3]

Formula C₂₃H₂₇N₃O₄ · HCl [2][3]

Purity ≥98% (HPLC) [2][3]

CAS Number 1783987-80-3 [3]

Solubility in DMSO Up to 100 mM [1][2][3]

Storage Store at -20°C [2][3]

Biological Activity
CYM5442 is a potent and selective agonist of the S1P1 receptor with an EC₅₀ of 1.35 nM.[2][3]

[4] It activates S1P1-mediated signaling pathways, including the p42/p44 MAPK (ERK1/2)

pathway.[2][3][4] This compound is brain-penetrant and has been shown to induce

lymphopenia in mice.[2][3]

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of CYM5442 hydrochloride
in DMSO.

Materials:

CYM5442 hydrochloride (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or vials (amber or covered in foil to protect from light)

Calibrated micropipettes

Vortex mixer
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Analytical balance

Procedure:

Equilibration: Allow the vial of CYM5442 hydrochloride and the anhydrous DMSO to

equilibrate to room temperature before opening to prevent condensation of moisture.

Weighing: Accurately weigh out the desired amount of CYM5442 hydrochloride using an

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.46

mg of CYM5442 hydrochloride (see calculation below).

Calculation:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 445.94 g/mol = 4.4594 mg

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the

weighed CYM5442 hydrochloride. For a 10 mM stock, if you weighed 4.46 mg, add 1 mL of

DMSO.

Mixing: Cap the vial securely and vortex thoroughly until the solid is completely dissolved.

Gentle warming in a water bath (not to exceed 37°C) can be used to aid dissolution if

necessary. Visually inspect the solution to ensure there are no undissolved particulates.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in light-

protected microcentrifuge tubes or vials. Store the aliquots at -20°C for short-term storage

(up to 1 month) or at -80°C for long-term storage (up to 6 months).[4] Avoid repeated freeze-

thaw cycles.[4]

Stock Solution Preparation Table:
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Desired Concentration Mass of CYM5442 HCl for 1 mL DMSO

1 mM 0.446 mg

5 mM 2.23 mg

10 mM 4.46 mg

25 mM 11.15 mg

50 mM 22.30 mg

100 mM 44.59 mg

Experimental Workflow
The following diagram illustrates the workflow for preparing the CYM5442 hydrochloride stock

solution.
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Caption: Workflow for preparing CYM5442 hydrochloride stock solution.
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Signaling Pathway
CYM5442 hydrochloride selectively activates the S1P1 receptor, leading to the activation of

downstream signaling cascades, most notably the p42/p44 MAPK (ERK1/2) pathway.
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Caption: CYM5442 hydrochloride activates the S1P1-MAPK signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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